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Compound of Interest

Compound Name: Dimagnesium germanide
CAS No.: 1310-52-7
Cat. No.: B576403
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Executive Summary

Dimagnesium germanide (

) is an intermetallic compound belonging to the alkaline earth silicide/germanide family. It is a
narrow-bandgap semiconductor (

eV) with significant potential in thermoelectric applications, particularly when alloyed with

or

At ambient conditions,

crystallizes in the antifluorite structure (Face-Centered Cubic). This structure is characterized
by a specific arrangement where the electronegative germanium atoms form a face-centered
cubic (FCC) lattice, while the electropositive magnesium atoms occupy all available tetrahedral
interstitial sites. Understanding this crystallographic arrangement is critical for manipulating its
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electronic transport properties (carrier mobility and effective mass) for energy harvesting
devices.

Crystallographic Profile

The definitive structural parameters for

at Standard Temperature and Pressure (STP) are detailed below.

Space Group and Symmetry
e Crystal System: Cubic[1][2][3]

Space Group:

[3I141[5][6]

Space Group Number: 225

Pearson Symbol: cF12

Strukturbericht Designation: C1 (Antifluorite)

Lattice Parameters

Experimental diffraction data places the lattice constant of stoichiometric

in the following range:
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Value

Value (DFT

Parameter . Unit
(Experimental) Calculated)
6.378 — 6.393 6.392 A
Degrees (
90 90
)
Volume ( A
~260.5 ~261.1
)
Formula Units (
4 4

)

Note: The lattice parameter of

is intermediate between

(

A) and

(

A), allowing for the formation of complete solid solutions (

) governed by Vegard's Law.

Atomic Positions (Wyckoff Sites)

In the antifluorite structure, the positions of the cation and anion are inverted relative to the

fluorite (

) structure.[7]
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Coordinatio

Oxidation Wyckoff Coordinate n
Element Symmetry s

State Position Environmen

t

FCC Lattice
points.[5]
Germanium Coordinated
(Ge) ) by 8 Mg
atoms
(Cubic).[3][6]

Tetrahedral
Holes.
Magnesium Coordinated
+2 8c
(Mg) by 4 Ge
atoms

(Tetrahedral).

Structural Mechanics & Bonding
The Antifluorite Logic

The stability of the

structure arises from the filling of interstitial voids within the anionic sub-lattice.

¢ Anionic Framework: The larger Ge atoms form a Face-Centered Cubic (FCC) close-packed
array.

» Cationic Filling: The smaller Mg atoms occupy 100% of the tetrahedral voids within this FCC
array.

e Octahedral Voids: The octahedral voids (located at the body center and edge centers of the
cell) remain empty. This openness contributes to the material's relatively low lattice thermal
conductivity compared to purely covalent semiconductors like Silicon.

Visualization of Structural Hierarchy
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The following diagram illustrates the logical composition of the unit cell:

S
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Click to download full resolution via product page

Figure 1: Structural hierarchy of the Antifluorite

crystal, highlighting the occupation of tetrahedral voids by Magnesium.

Phase Stability and Polymorphism

While the antifluorite structure is the stable phase at ambient conditions,

undergoes structural phase transitions under extreme pressure. This is critical for researchers
studying planetary interiors or stress-induced variations in thin films.

e Ambient Phase (

GPa): Antifluorite (
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)-[31[4][6]

e High Pressure Phase | (~10 GPa): Orthorhombic Anti-Cotunnite (
).

e High Pressure Phase Il (> 20 GPa): Hexagonal (

).

o Note: Some databases (e.g., Materials Project) may list the hexagonal

structure as a ground state due to specific calculation parameters, but experimental
evidence overwhelmingly supports cubic

as the standard semiconducting phase.

Synthesis & Preparation Protocols
High-quality single crystals or polycrystalline ingots of
are typically synthesized using the Vertical Bridgman method or Solid State Reaction.

Synthesis Challenges

e Magnesium Volatility: Mg has a high vapor pressure. Synthesis must occur in a sealed
environment (tantalum or graphite crucibles) to prevent non-stoichiometry (

deficiency).

o Oxidation: Both Mg and Ge are susceptible to oxidation; high-vacuum or inert gas (Argon)
environments are mandatory.

Vertical Bridgman Protocol
This method is preferred for growing large single crystals for transport property measurements.

» Stoichiometric Weighing: Mix elemental Mg (

) and Ge (

) in a molar ratio of
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o Insight: The slight excess of Mg (

) compensates for evaporative losses during heating.

o Encapsulation: Load the mixture into a conical graphite crucible. Seal the crucible inside a
quartz ampoule under vacuum (

Torr).
e Melting: Heat the ampoule in a vertical furnace to
C (Melting point of
is
C). Hold for 10 hours to ensure homogenization.
o Crystal Growth: Lower the ampoule through a temperature gradient (e.g.,
C/mm) at a rate of
mm/hour.

e Annealing: Once crystallized, anneal at

C for 48 hours to relieve thermal stress and homogenize the carrier concentration.

Stoichiometric Mixing Vacuum Encapsulation Homogenization Bridgman Growth Annealing
(Mg:Ge = 2.02:1) > (Graphite/Quartz) > (1150°C, 10h) > (Rate: 1-2 mm/h) > (700°C, 48h)

Click to download full resolution via product page
Figure 2: Vertical Bridgman synthesis workflow for high-quality

crystals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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